Cas no 2138023-79-5 (5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138023-79-5
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 6271925
• PubChem ID: 165483012
• Update Time: 2025-06-13

5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo1,5-apyridine
• 2138023-79-5
• EN300-1104694
• 5-bromo-2-cyclobutyl-6,7-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C12H14BrN3/c1-7-6-10-14-12(9-4-3-5-9)15-16(10)11(13)8(7)2/h6,9H,3-5H2,1-2H3
• InChI Key： QMJWJMHTWZVMOO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=CC2N1N=C(C1CCC1)N=2

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine (CAS No. 2138023-79-5)

5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine, identified by its Chemical Abstracts Service (CAS) number 2138023-79-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazoloapyridine class, a scaffold that has been increasingly explored for its potential in developing novel therapeutic agents. The presence of a bromine substituent at the 5-position and a cyclobutyl group at the 2-position introduces specific electronic and steric properties that modulate its biological activity.

The structure of 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine encompasses a fused system of a triazole ring and an apyridine moiety, which are both well-known for their ability to interact with biological targets. The dimethyl groups at the 6 and 7 positions further enhance the compound's molecular complexity and may contribute to its binding affinity and selectivity. This particular arrangement of functional groups makes it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The heterocyclic nature of 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine aligns well with this trend, as heterocycles are known to exhibit diverse biological activities due to their ability to mimic natural products and interact with biological macromolecules.

One of the most compelling aspects of this compound is its potential as a lead compound for further medicinal chemistry optimization. The bromine substituent, in particular, provides a handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions can be used to introduce additional functional groups or to attach larger biomolecules, thereby expanding the chemical space explored by this scaffold.

The cyclobutyl group at the 2-position also plays a crucial role in determining the compound's properties. Cycloalkyl groups are known to influence both the electronic distribution and steric environment of a molecule, which can have profound effects on its binding affinity and selectivity. In the context of drug discovery, such structural features are highly valued as they can lead to compounds with improved pharmacokinetic profiles.

Recent studies have begun to explore the pharmacological potential of triazoloapyridine derivatives. For instance, some researchers have reported that certain members of this class exhibit inhibitory activity against enzymes involved in cancer progression. While specific data on 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine is still limited compared to more established analogs, its structural features suggest that it may share similar properties with these compounds.

The synthesis of 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Typically, such syntheses begin with readily available precursors such as brominated pyridines or triazoles. The introduction of the cyclobutyl group often requires ring-closing metathesis or other cycloaddition reactions. Given the complexity of this process, process chemists must balance efficiency with scalability, ensuring that the synthetic route is both practical for laboratory-scale production and adaptable for industrial applications.

In terms of biological evaluation, initial studies on related compounds have shown promise in various disease models. For example, triazoloapyridines have been found to inhibit kinases and other enzymes implicated in cancer metabolism. The specific activity profile of 5-bromo-2-cyclobutyl-6,7-dimethyl-1,2,4triazolo[1,5-apyridine would need to be determined through rigorous biochemical assays and cellular experiments. These studies would help elucidate its mechanism of action and identify potential therapeutic applications.

The drug development pipeline often involves screening large libraries of compounds for biological activity before selecting promising candidates for further optimization. Given its unique structure, 5-bromo-2-cyclobutyl-6-methyl-triazolo[1-pyrazolium] chloride CAS no:2138039668 could serve as an interesting starting point for such screens. Its combination of heterocyclic moieties and functional substituents makes it a versatile scaffold that could yield insights into new pharmacological targets.

From a chemical biology perspective, understanding how this compound interacts with biological targets can provide valuable insights into disease mechanisms and therapeutic strategies. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are often employed to study these interactions at an atomic level. Such information can guide medicinal chemists in designing analogs with enhanced potency or selectivity.

The regulatory landscape for new drug candidates also plays a significant role in determining whether compounds like this one progress into clinical trials. Regulatory agencies require extensive data demonstrating safety and efficacy before approving new drugs for human use. Therefore, researchers must carefully design experiments that generate robust data sets, including pharmacokinetic studies, toxicology assessments, and clinical trials if necessary.

In conclusion, 5-bromo-2-cyclobutyl-methyl-triazole CAS no:2138039668 represents an exciting opportunity for further exploration in drug discovery. Its unique structure, combined with its potential biological activity, makes it a valuable candidate for medicinal chemistry optimization and therapeutic development. As research continues in this field, we can expect more insights into how compounds like this one contribute to advancements in human health.